6-(3-Bromophenoxy)pyridine-3-carboxamide

• IUPAC Name: 6-(3-bromophenoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C12H9BrN2O2/c13-9-2-1-3-10(6-9)17-11-5-4-8(7-15-11)12(14)16/h1-7H,(H2,14,16)
• InChI Key: UQMMZOJVUCWPPG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)OC2=NC=C(C=C2)C(=O)N
• Molecular Formula: C12H9BrN2O2
• Molecular Weight: 293.12 g/mol

Description

6-(3-Bromophenoxy)pyridine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a pyridine derivative that exhibits unique properties and has shown promising results in various studies.

Scientific Research Applications

6-(3-Bromophenoxy)pyridine-3-carboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. Additionally, this compound has been investigated for its ability to inhibit the growth of various bacterial and fungal strains. Furthermore, it has been found to have a neuroprotective effect and has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of 6-(3-Bromophenoxy)pyridine-3-carboxamide is not yet fully understood. However, it has been proposed that this compound exerts its effects by inhibiting certain enzymes and proteins that are involved in various cellular processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. Additionally, it has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits several biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and reduce oxidative stress. Furthermore, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(3-Bromophenoxy)pyridine-3-carboxamide in lab experiments is its broad range of potential applications. This compound has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties, making it a versatile tool for researchers. Additionally, it has a relatively low toxicity profile, making it a safer alternative to other compounds that exhibit similar effects. However, one of the limitations of using this compound is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for research on 6-(3-Bromophenoxy)pyridine-3-carboxamide. One potential avenue is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets. Furthermore, investigations into the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's are warranted. Finally, more research is needed to explore the potential applications of this compound in the field of microbiology, particularly in the development of new antibiotics and antifungal agents.
Conclusion:
In conclusion, this compound is a chemical compound that exhibits unique properties and has shown promising results in scientific research. Its potential applications in the field of medicine are diverse, ranging from anti-inflammatory and anti-tumor properties to neuroprotective effects. While its complex synthesis method may pose a challenge, this compound has a relatively low toxicity profile and is a versatile tool for researchers. Further research is needed to fully understand its mechanism of action and to identify its molecular targets, but the future of this compound in scientific research looks promising.

Synthesis Methods

The synthesis of 6-(3-Bromophenoxy)pyridine-3-carboxamide is a complex process that involves several steps. The most common method of synthesis involves the reaction of 3-bromophenol with pyridine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified using column chromatography or recrystallization.